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Compound of Interest

Compound Name: Levopropylhexedrine

Cat. No.: B10762870

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of levopropylhexedrine hydrochloride. The information herein is intended to
support research, development, and analytical activities involving this compound. All
quantitative data is summarized in structured tables, and detailed experimental methodologies
are provided for key characterization experiments.

Introduction

Levopropylhexedrine, the levorotatory isomer of propylhexedrine, is a volatile
sympathomimetic amine.[1][2] It is the more biologically active isomer of the two enantiomers.
[1][2] Due to the volatility of the freebase, it is commonly prepared as a hydrochloride salt to
improve its stability.[1][2] Levopropylhexedrine hydrochloride is a crystalline solid.[1][3] This
document focuses on the essential physicochemical characteristics of this salt form.

Quantitative Physicochemical Data

The following tables summarize the available quantitative data for levopropylhexedrine
hydrochloride.
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Property Value Reference
Molecular Formula C1oH21N - HCI [3]
Molecular Weight 191.74 g/mol [4115][6]
CAS Number 1007-33-6 [31[41[5]

Table 1. General Properties of Levopropylhexedrine Hydrochloride

Solvent Solubility Reference
Water Readily soluble [4]

Ethanol 20 mg/mL [317]
Chloroform Soluble (4]

Diethyl Ether Sparingly soluble [4]
Dimethylformamide (DMF) 20 mg/mL [31[7]
Dimethyl sulfoxide (DMSO) 20 mg/mL [31[7]
Methanol 1 mg/mL [31[7]

Phosphate Buffered Saline

(PBS, pH 7.2) 10 mg/mL [31[7]

Table 2: Solubility of Levopropylhexedrine Hydrochloride
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Property Value Notes Reference

This value is reported
for the racemic
mixture, DL-
Propylhexedrine
Melting Point 127.0 °C hydrochloride. The [5]
melting point of the
pure
levopropylhexedrine

enantiomer may differ.

As an amine
hydrochloride, the pKa
o will be in the acidic
pKa Not explicitly found )
range, corresponding
to the dissociation of

the protonated amine.

Table 3: Thermal and Acid-Base Properties

Experimental Protocols

Detailed methodologies for determining the key physicochemical properties of amine
hydrochloride salts like levopropylhexedrine hydrochloride are outlined below.

Melting Point Determination

The melting point of a crystalline solid can be determined using a capillary melting point
apparatus.

Protocol:

o Sample Preparation: A small amount of the dry levopropylhexedrine hydrochloride powder
is finely ground and packed into a capillary tube to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus.
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Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, to
ensure thermal equilibrium.

Observation: The sample is observed through a magnifying lens.

Data Recording: The temperature at which the first droplet of liquid appears is recorded as
the onset of melting, and the temperature at which the last solid particle melts is recorded as
the completion of melting. The melting point is reported as this range.

Solubility Determination

The solubility of levopropylhexedrine hydrochloride in various solvents can be determined

using the equilibrium solubility method.

Protocol:

Sample Preparation: An excess amount of levopropylhexedrine hydrochloride is added to a
known volume of the desired solvent in a sealed vial.

Equilibration: The vials are agitated at a constant temperature (e.g., 25 °C) for a sufficient
period (e.g., 24-48 hours) to ensure equilibrium is reached.

Sample Collection and Preparation: After equilibration, the suspension is allowed to settle,
and an aliquot of the supernatant is carefully removed and filtered through a suitable syringe
filter (e.g., 0.22 um) to remove any undissolved solid.

Quantification: The concentration of levopropylhexedrine hydrochloride in the filtrate is
determined by a validated analytical method, such as High-Performance Liquid
Chromatography (HPLC) with UV detection.

Calculation: The solubility is expressed as the concentration of the dissolved salt in the
solvent (e.g., in mg/mL or g/100 mL).

pKa Determination

The acid dissociation constant (pKa) of levopropylhexedrine hydrochloride, which

corresponds to the pKa of its conjugate acid (the protonated amine), can be determined by

potentiometric titration.
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Protocol:

o Sample Preparation: A known weight of levopropylhexedrine hydrochloride is dissolved in a
known volume of deionized water.

 Titration Setup: The solution is placed in a thermostatted vessel with a calibrated pH
electrode and a magnetic stirrer.

« Titration: A standardized solution of a strong base (e.g., 0.1 M NaOH) is added in small,
precise increments.

o Data Collection: The pH of the solution is recorded after each addition of the titrant.

o Data Analysis: A titration curve is generated by plotting the pH versus the volume of titrant
added. The pKa is determined from the pH at the half-equivalence point, where half of the
protonated amine has been neutralized.

Visualizations
Proposed Signaling Pathway

Propylhexedrine acts as a norepinephrine-dopamine releasing agent.[4] This is believed to
occur through its interaction with Trace Amine-Associated Receptor 1 (TAAR1) and subsequent
reversal of the direction of flow of monoamine transporters.[4]
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Caption: Proposed mechanism of levopropylhexedrine action.

Experimental Workflow for Physicochemical
Characterization

The following diagram illustrates a logical workflow for the physicochemical characterization of
an amine hydrochloride salt like levopropylhexedrine hydrochloride.
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Caption: Workflow for physicochemical characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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